Cas no 881733-36-4 (1-[5-(4-Fluorophenyl)-1-pyridin-3-ylsulfonylpyrrol-3-yl]-N-methylmethanamine)

1-[5-(4-Fluorophenyl)-1-pyridin-3-ylsulfonylpyrrol-3-yl]-N-methylmethanamine structure
881733-36-4 structure
Product Name:1-[5-(4-Fluorophenyl)-1-pyridin-3-ylsulfonylpyrrol-3-yl]-N-methylmethanamine
CAS No:881733-36-4
MF:C17H16FN3O2S
MW:345.39124584198
CID:4557449
Update Time:2023-12-05

1-[5-(4-Fluorophenyl)-1-pyridin-3-ylsulfonylpyrrol-3-yl]-N-methylmethanamine Chemical and Physical Properties

Names and Identifiers

    • 1-(5-(4-fluorophenyl)-1-(pyridin-3-ylsulfonyl)-1H-pyrrol-3-yl)-N-methylmethanamine
    • 1-[5-(4-fluorophenyl)-1-pyridin-3-ylsulfonylpyrrol-3-yl]-N-methylmethanamine
    • Vonoprazan Impurity 2
    • 5-(4-Fluorophenyl)-N-methyl-1-(3-pyridinylsulfonyl)-1H-pyrrole-3-methanamine (ACI)
    • 1-[5-(4-Fluorophenyl)-1-pyridin-3-ylsulfonylpyrrol-3-yl]-N-methylmethanamine
    • Inchi: 1S/C17H16FN3O2S/c1-19-10-13-9-17(14-4-6-15(18)7-5-14)21(12-13)24(22,23)16-3-2-8-20-11-16/h2-9,11-12,19H,10H2,1H3
    • InChI Key: JMURFSLDHOKJCN-UHFFFAOYSA-N
    • SMILES: O=S(N1C(C2C=CC(F)=CC=2)=CC(CNC)=C1)(C1C=CC=NC=1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 503
  • XLogP3: 2
  • Topological Polar Surface Area: 72.4
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